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Compound of Interest

Compound Name: Methomyl oxime

Cat. No.: B8057989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental fate of the carbamate

insecticide Methomyl and its primary degradation product, methomyl oxime. Understanding

the persistence, mobility, and degradation pathways of these compounds is crucial for

assessing their potential environmental impact. This document summarizes key experimental

data, outlines methodologies for relevant studies, and visualizes degradation pathways and

experimental workflows.

Executive Summary
Methomyl, a broad-spectrum insecticide, degrades in the environment through various

pathways, including hydrolysis, photolysis, and microbial degradation, with methomyl oxime
being a significant metabolite. While Methomyl's environmental fate has been extensively

studied, data on its oxime metabolite is less comprehensive. This guide consolidates available

quantitative data to facilitate a direct comparison of their environmental behavior.

Quantitative Data Comparison
The following tables summarize the key environmental fate parameters for Methomyl and

methomyl oxime.

Table 1: Hydrolysis Half-Life
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Compound pH
Temperature
(°C)

Half-Life (t½) Citation

Methomyl 4.0 25
20.76 - 22.13

days
[1][2]

7.0 25
27.87 - 28.67

days
[1][2]

9.0 25
15.84 - 16.54

days
[1][2]

9.0 25 ~30 days [3]

Methomyl Oxime 2.0 25

12%

decomposition in

24 hours

[4]

7.0 - 12.0 25
Stable after 72

hours
[4]

Table 2: Photolysis in Water
Compound Conditions

Half-Life (t½) /
Quantum Yield (Φ)

Citation

Methomyl

Aqueous solution, UV

irradiation

(unspecified

wavelength)

4% degradation in 45

minutes
[5]

Thin film,

environmentally

significant

wavelengths

48.41 hours [6]

Aqueous solution with

ZnO catalyst, direct

sunlight

11.64 minutes [7]

Methomyl Oxime
No quantitative data

available
-
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Table 3: Soil Degradation and Mobility
Compound Parameter Value Interpretation Citation

Methomyl

Aerobic Soil

Metabolism

(DT₅₀)

3 - 50 days

Non-persistent to

moderately

persistent

[5][8]

Soil Sorption

Coefficient (Koc)
72 Mobile [9]

Methomyl Oxime

Aerobic Soil

Metabolism

(DT₅₀)

1.03 days Non-persistent [10]

Soil Mobility - Very mobile [10]

Degradation Pathways
Methomyl degrades in the environment to form methomyl oxime through the cleavage of the

carbamate ester bond. This can occur through both abiotic hydrolysis and microbial

degradation.[5] Methomyl oxime is then further degraded to acetonitrile and ultimately

mineralized to carbon dioxide.[11]

Methomyl Methomyl OximeHydrolysis / Microbial Degradation AcetonitrileFurther Degradation CO₂
Mineralization

Click to download full resolution via product page

Degradation pathway of Methomyl.

Experimental Protocols
The following sections describe the methodologies for key environmental fate studies, based

on internationally recognized guidelines.

Hydrolysis (OECD 111)
This test determines the rate of abiotic hydrolysis of a substance as a function of pH.
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Methodology:

Preparation: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

Application: The test substance (either radiolabeled or non-labeled) is added to the buffer

solutions at a known concentration.

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C).

Sampling: Aliquots are taken at various time intervals.

Analysis: The concentration of the parent compound and any major hydrolysis products are

determined using appropriate analytical methods, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Data Analysis: The rate of hydrolysis and the half-life (DT₅₀) are calculated for each pH.

Photolysis in Water (OECD 316)
This guideline assesses the potential for photodegradation of a chemical in water.

Methodology:

Preparation: A sterile, buffered aqueous solution of the test substance is prepared.

Irradiation: The solution is exposed to a light source that simulates natural sunlight (e.g., a

xenon arc lamp). Control samples are kept in the dark to measure hydrolysis.

Sampling: Samples are collected from both the irradiated and dark control solutions at

specific time points.

Analysis: The concentrations of the test substance and its photoproducts are quantified.

Quantum Yield Determination (Optional): The quantum yield (Φ), which is the efficiency of

the photochemical process, can be determined by measuring the rate of degradation and the

light intensity.

Data Analysis: The photodegradation rate constant and half-life are calculated.
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Aerobic and Anaerobic Transformation in Soil (OECD
307)
This study evaluates the rate and pathway of degradation of a substance in soil under both

aerobic and anaerobic conditions.

Methodology:

Soil Selection: Representative soil types are chosen and characterized.

Application: The test substance, typically radiolabeled for metabolite tracking, is applied to

the soil samples.

Incubation:

Aerobic: Soil is maintained at a specific moisture content and temperature in the dark, with

a continuous flow of air to ensure aerobic conditions.

Anaerobic: After an initial aerobic phase to establish microbial activity, the soil is flooded

and purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

Sampling: Soil samples are collected at various intervals throughout the incubation period.

Extraction and Analysis: Soil is extracted with appropriate solvents, and the extracts are

analyzed for the parent compound and transformation products. Volatile compounds and

CO₂ are trapped and quantified.

Data Analysis: The rate of degradation (DT₅₀ and DT₉₀) and the formation and decline of

major metabolites are determined.
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General workflow for environmental fate studies.
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Based on the available data, Methomyl is moderately persistent in the environment, with its

degradation influenced by pH and microbial activity. Its oxime metabolite appears to be less

persistent in soil but is very mobile. A significant data gap exists for the hydrolysis and

photolysis rates of methomyl oxime, which warrants further investigation for a more complete

environmental risk assessment. The experimental protocols outlined provide a framework for

generating this much-needed data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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